Cas no 1142947-80-5 (3,7-Dihydro-2-3-(4-methyl-1-piperazinyl)phenylamino-4H-pyrrolo2,3-dpyrimidin-4-one)

• Product Name: 3,7-Dihydro-2-3-(4-methyl-1-piperazinyl)phenylamino-4H-pyrrolo2,3-dpyrimidin-4-one
• CAS No: 1142947-80-5
• MF: C₁₇H₂₀N₆O
• MW: 324.380302429199
• CID: 842661
• PubChem ID: 136073074
• Update Time: 2025-11-01

3,7-Dihydro-2-3-(4-methyl-1-piperazinyl)phenylamino-4H-pyrrolo2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-((3-(4-Methylpiperazin-1-yl)phenyl)amino)-3H-pyrrolo[2,3-d]pyrimidin-4(7H)-one
• 2-[3-(4-methylpiperazin-1-yl)anilino]-1,7-dihydropyrrolo[2,3-d]pyrimidin-4-one
• 2-[3-(4-methyl-piperazin-1-yl)-phenylamino]-7H-pyrrolo[2,3-d]pyrimidin-4-ol
• 3,7-Dihydro-2-[[3-(4-methyl-1-piperazinyl)phenyl]amino]-4H-pyrrolo[2,3-d]pyrimidin-4-one
• 4H-Pyrrolo[2,3-d]pyrimidin-4-one, 3,7-dihydro-2-[[3-(4-methyl-1-piperazinyl)phenyl]amino]-
• 2-(3-(4-methylpiperazin-1-yl)phenylamino)-7H-pyrrolo[2,3-d]pyrimidin-4-ol
• AK127398
• KB-219908
• SureCN4248780
• SCHEMBL4248780
• DB-355410
• DTXSID50705139
• 1142947-80-5
• 2-[3-(4-Methylpiperazin-1-yl)anilino]-1,7-dihydro-4H-pyrrolo[2,3-d]pyrimidin-4-one
• 2-((3-(4-Methylpiperazin-1-yl)phenyl)amino)-1H-pyrrolo[2,3-d]pyrimidin-4(7H)-one
• 2-[3-(4-methylpiperazin-1-yl)anilino]-3,7-dihydropyrrolo[2,3-d]pyrimidin-4-one
• 2-((3-(4-methylpiperazin-1-yl)phenyl)amino)-3,7-dihydro-4H-pyrrolo[2,3-d]pyrimidin-4-one
• 2-{[3-(4-methylpiperazin-1-yl)phenyl]amino}-3H,4H,7H-pyrrolo[2,3-d]pyrimidin-4-one
• 3,7-Dihydro-2-3-(4-methyl-1-piperazinyl)phenylamino-4H-pyrrolo2,3-dpyrimidin-4-one

• Inchi： 1S/C17H20N6O/c1-22-7-9-23(10-8-22)13-4-2-3-12(11-13)19-17-20-15-14(5-6-18-15)16(24)21-17/h2-6,11H,7-10H2,1H3,(H3,18,19,20,21,24)
• InChI Key： XVNCGMKUADYYKF-UHFFFAOYSA-N
• SMILES： O=C1C2C=CNC=2N=C(N1)NC1=CC=CC(=C1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 324.17
• Monoisotopic Mass: 324.17
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.8A^2
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 3,7-Dihydro-2-3-(4-methyl-1-piperazinyl)phenylamino-4H-pyrrolo2,3-dpyrimidin-4-one

Research Brief on 3,7-Dihydro-2-3-(4-methyl-1-piperazinyl)phenylamino-4H-pyrrolo[2,3-d]pyrimidin-4-one (CAS: 1142947-80-5)

In recent years, the compound 3,7-Dihydro-2-3-(4-methyl-1-piperazinyl)phenylamino-4H-pyrrolo[2,3-d]pyrimidin-4-one (CAS: 1142947-80-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its pyrrolo[2,3-d]pyrimidin-4-one core, has been investigated for its potential therapeutic applications, particularly in oncology and kinase inhibition. The presence of the 4-methyl-1-piperazinyl moiety suggests its potential role in modulating protein-protein interactions and enzymatic activity, making it a promising candidate for drug development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. One key area of investigation has been its role as a kinase inhibitor, with particular emphasis on its selectivity and potency against specific kinase targets. Preliminary data from in vitro assays indicate that 1142947-80-5 exhibits inhibitory activity against a subset of tyrosine kinases, which are often implicated in cancer progression. These findings have spurred further research into its potential as a targeted therapy for malignancies characterized by dysregulated kinase signaling pathways.

The synthesis and optimization of 3,7-Dihydro-2-3-(4-methyl-1-piperazinyl)phenylamino-4H-pyrrolo[2,3-d]pyrimidin-4-one have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of analogs with improved pharmacokinetic properties, such as enhanced solubility and bioavailability. Structure-activity relationship (SAR) studies have provided valuable insights into the chemical modifications that can enhance its therapeutic efficacy while minimizing off-target effects. These efforts are critical for translating preclinical findings into clinically viable drug candidates.

In addition to its kinase inhibitory properties, emerging evidence suggests that 1142947-80-5 may have applications beyond oncology. For instance, recent studies have explored its potential as an anti-inflammatory agent, given its ability to modulate signaling pathways involved in immune responses. This dual functionality highlights the versatility of this compound and underscores the need for multidisciplinary research to fully exploit its therapeutic potential.

Despite these promising developments, challenges remain in the development of 3,7-Dihydro-2-3-(4-methyl-1-piperazinyl)phenylamino-4H-pyrrolo[2,3-d]pyrimidin-4-one as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and resistance mechanisms need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies will be essential to overcome these hurdles and bring this compound closer to clinical application.

In conclusion, the compound 1142947-80-5 represents a promising avenue for drug discovery, with potential applications in oncology and beyond. Continued research into its molecular mechanisms, synthetic optimization, and therapeutic efficacy will be crucial for realizing its full potential. As the field advances, this compound may serve as a cornerstone for the development of next-generation targeted therapies, offering new hope for patients with unmet medical needs.